Cas no 24230-01-1 (1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-)

• Product Name: 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
• CAS No: 24230-01-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 285624
• PubChem ID: 276872
• Update Time: 2025-04-19

1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
• 1-Methyl-2,3-benzo-6-oxabicyclo-octan-4,7-dion
• AC1L5KRU
• AC1Q6JBU
• AG-E-71645
• AR-1B7906
• CTK4F3144
• KST-1B2112
• NSC125342
• 24230-01-1
• NSC 125342
• 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione, 1-methyl-
• NSC-125342
• DTXSID20947044
• 1-Methyl-1,4-methano-3-benzoxepine-2,5(1H,4H)-dione

• Inchi： 1S/C12H10O3/c1-12-6-9(15-11(12)14)10(13)7-4-2-3-5-8(7)12/h2-5,9H,6H2,1H3
• InChI Key： QJDHCAYAUUBAOV-UHFFFAOYSA-N
• SMILES： O1C(C2(C)C3C=CC=CC=3C(C1C2)=O)=O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.604
• PSA: 43.37
• LogP: 1.45610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines